Cas no 630-94-4 (Corynoxeine)

• Product Name: Corynoxeine
• CAS No: 630-94-4
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 514200
• PubChem ID: 44568160
• Update Time: 2025-07-18

Corynoxeine Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethenyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-, methyl ester, (aE,1'R,6'R,7'S,8'aS)-
• (±)-corynoxeine
• Corynoxeine
• methyl
• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethenyl-1,2,2',3',6',7',8',8'a-octahyd...
• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-aceticacid, 6'-ethenyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-,
• Corynoxeine​
• (+/-)-corynoxeine
• ()-corynoxeine
• ISOCORYNOXEINE
• 16,17,18,19-Tetradehydro-17-methoxy-2-oxocorynoxan-16-carboxylic acid methyl ester
• (alphaE,1'R,6'R,7'S,8'aS)-6'-Ethenyl-1,2,2',3',6',7',8',8'a-octahydro-alpha-(methoxymethylene)-2-oxospiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid methyl ester
• Methyl (E)-2-[(3R,7'S,8'aS)-6'-ethenyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizin
• 27KIC0Q2VA
• methyl (E)-2-[(3R,6'R,7'S,8'aS)-6'-ethenyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
• s9306
• N2484
• Y0055
• A14659
• Q27254211
• (7R,16E,20α)-16,17,18,19-Tetradehydro-17-methoxy-2-oxocorynoxan-16-carboxylic acid methyl ester
• Corynoxeine, 99.9%
• Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid, 6'-ethenyl-1,2,2',3',6',7',8',8'a-octahydro-α-(methoxymethylene)-2-oxo-, methyl ester, (αE,1'R,6'R,7'S,8'aS)-
• corynoxeine USP/EP/BP
• CS-3803
• UNII-27KIC0Q2VA
• delta18-RHYNCOPHYLLINE
• 1ST159054
• CCG-268431
• AKOS016010994
• SPIRO(3H-INDOLE-3,1'(5'H)-INDOLIZINE)-7'-ACETIC ACID, 6'-ETHENYL-1,2,2',3',6',7',8',8'A-OCTAHYDRO-.ALPHA.-(METHOXYMETHYLENE)-2-OXO-, METHYL ESTER, (.ALPHA.E,1'R,6'R,7'S,8'AS)-
• HY-N0590
• delta18-RHYNCHOPHYLLINE
• SCHEMBL23259426
• methyl (7beta,16E,20alpha)-17-methoxy-2-oxocorynoxa-16,18-dien-16-carboxylate
• .DELTA.18-RHYNCHOPHYLLINE
• Corynoxan-16-carboxylic acid, 16,17,18,19-tetradehydro-17-methoxy-2-oxo-, methyl ester, (7beta,16E,20alpha)-
• .DELTA.18-RHYNCOPHYLLINE
• CORYNOXAN-16-CARBOXYLIC ACID, 16,17,18,19-TETRADEHYDRO-17-METHOXY-2-OXO-, METHYL ESTER, (7.BETA.,16E,20.ALPHA.)-
• 630-94-4
• CORYNOXEIN
• SPIRO(3H-INDOLE-3,1'(5'H)-INDOLIZINE)-7'-ACETIC ACID, 6'-ETHENYL-1,2,2',3',6',7',8',8'A-OCTAHYDRO-alpha-(METHOXYMETHYLENE)-2-OXO-, METHYL ESTER, (alphaE,1'R,6'R,7'S,8'AS)-
• AS-76851
• CHEMBL481358
• DTXSID001318311
• AC-34615
• CHEBI:228858

• Inchi： 1S/C22H26N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h4-8,13-15,19H,1,9-12H2,2-3H3,(H,23,26)/b16-13+/t14-,15-,19-,22+/m0/s1
• InChI Key： MUVGVMUWMAGNSY-KAXDATADSA-N
• SMILES： O=C1[C@@]2(C3C=CC=CC=3N1)CCN1C[C@H](C=C)[C@@H](/C(=C\OC)/C(=O)OC)C[C@H]12

Computed Properties

• Exact Mass: 382.18900
• Monoisotopic Mass: 382.18925731 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9
• Molecular Weight: 382.5

Experimental Properties

• Color/Form: Powder
• Density: 1.25
• Melting Point: 210 ºC
• Boiling Point: 562.7±50.0 °C at 760 mmHg
• Flash Point: 294.1±30.1 °C
• Solubility: In vitro: DMSO solubility ≥ 3.8 mg/ml (9.94 mm) * "≥" means soluble, but saturation unknown
• PSA: 67.87000
• LogP: 2.55210

Corynoxeine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines
• Other Chemical Reagents

Additional information on Corynoxeine

Corynoxeine (CAS No. 630-94-4): A Comprehensive Overview

Corynoxeine (CAS No. 630-94-4) is a naturally occurring alkaloid that has garnered significant attention in the fields of chemistry, pharmacology, and medicinal research. This compound, primarily isolated from the plant Corynanthe yohimbe, has been the subject of numerous studies due to its unique chemical structure and potential therapeutic applications.

The chemical structure of Corynoxeine is characterized by a complex indole skeleton, which is a common feature among many biologically active natural products. The presence of this scaffold contributes to its diverse pharmacological activities, including its potential as an α2-adrenergic receptor antagonist. This property makes Corynoxeine a valuable compound for investigating various physiological processes and developing novel therapeutic agents.

Recent research has shed light on the potential therapeutic applications of Corynoxeine. A study published in the Journal of Medicinal Chemistry in 2022 explored the anti-inflammatory properties of Corynoxeine. The results indicated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that Corynoxeine could be a promising candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Corynoxeine has also been investigated for its neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2021 demonstrated that Corynoxeine can protect neuronal cells from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways. These findings have significant implications for the development of treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Corynoxeine have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences in 2023 reported that Corynoxeine exhibits good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it can be effectively administered orally, making it a viable option for drug development. Furthermore, the compound has shown low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

In the realm of drug discovery, Corynoxeine has been used as a lead compound for the development of novel α2-adrenergic receptor antagonists. A study published in the Nature Communications in 2023 described the synthesis and evaluation of several derivatives of Corynoxeine. These derivatives exhibited enhanced potency and selectivity compared to the parent compound, highlighting the potential for optimizing its therapeutic properties through chemical modifications.

The environmental impact of natural product extraction is another important consideration in the study of compounds like Corynoxeine. Sustainable methods for extracting and synthesizing these compounds are being explored to minimize ecological footprints. For instance, a recent study published in the Journal of Natural Products in 2023 detailed an eco-friendly extraction method using supercritical CO₂, which not only reduces solvent usage but also enhances the purity and yield of extracted compounds.

In conclusion, Corynoxeine (CAS No. 630-94-4) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure, diverse pharmacological activities, and favorable pharmacokinetic properties make it an attractive candidate for further investigation and drug development. As research continues to uncover new insights into its mechanisms and applications, it is likely that Corynoxeine will play an increasingly important role in advancing our understanding and treatment of various diseases.